Cas no 876009-96-0 (3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL)

• Product Name: 3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL
• CAS No: 876009-96-0
• MF: C₁₂H₅Cl₄F
• MW: 309.978502988815
• CID: 891137
• PubChem ID: 53425668
• Update Time: 2025-04-19

3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL
• 2,5-dichloro-1-(2,5-dichlorophenyl)-3-fluorobenzene
• 3-Fluoro-2,2,5,5-tetrachlorobiphenyl100µg
• 2,2',5,5'-Tetrachloro-3-fluoro-1,1'-biphenyl
• 876009-96-0
• DTXSID40698945

• Inchi： 1S/C12H5Cl4F/c13-6-1-2-10(15)8(3-6)9-4-7(14)5-11(17)12(9)16/h1-5H
• InChI Key： ZZLRHBCOASRJTC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CC=1Cl)Cl)Cl)F

Computed Properties

• Exact Mass: 307.91300
• Monoisotopic Mass: 307.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 6.10630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls